Benzyl 2-(2-chloro-5-nitrobenzamido)acetate

• Molecular Formula: C16H13ClN2O5
• Molecular Weight: 348.74 g/mol
• IUPAC Name: benzyl 2-[(2-chloro-5-nitrobenzoyl)amino]acetate
• InChI: InChI=1S/C16H13ClN2O5/c17-14-7-6-12(19(22)23)8-13(14)16(21)18-9-15(20)24-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,18,21)
• InChI Key: FMWGWBPMAUGOPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)CNC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl

Description

Benzyl 2-(2-chloro-5-nitrobenzamido)acetate is a useful research compound. Its molecular formula is C16H13ClN2O5 and its molecular weight is 348.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The reaction of 2-chloro-5-nitrobenzoyl chloride (prepared from 2-chloro-5-nitrobenzoic acid, 1.0 g and SOCl2, 10 mL) with benzyl glycinate.PTS salt (1.9 g, 5.9 mmol) in the presence of triethylamine (2.0 mL, 14.88 mmol) as described in intermediate 1 gave the title compound as a colorless solid (1.42 g, 82%), mp 116-118° C. 1H NMR (400 MHz, CDCl3): δ 8.54 (1H, d, J=2.8 Hz), 8.23 (1H, dd, J=8.6, 2.6 Hz), 7.61 (1H, d, J=8.8 Hz), 7.38 (5H, br s), 6.88 (1H, br s), 5.24 (2H, s), 4.32 (2H, d, J=4.8 Hz); LC-MS (positive ion mode): m/z 349, 351 (M+H)+.